![molecular formula C15H14FN3O2 B2674639 N-(2-fluorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide CAS No. 1903314-05-5](/img/structure/B2674639.png)
N-(2-fluorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide, also known as AZD-9291, is a third-generation epidermal growth factor receptor (EGFR) inhibitor. It is a small molecule that selectively targets the mutated EGFR tyrosine kinase in non-small cell lung cancer (NSCLC) patients. AZD-9291 has shown promising results in preclinical and clinical trials, and it has been approved by the US Food and Drug Administration (FDA) for the treatment of metastatic NSCLC.
Scientific Research Applications
Selective Inhibition of Kinase Superfamily
Compounds similar to N-(2-fluorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide have been identified as potent and selective inhibitors of the Met kinase superfamily. These inhibitors have shown significant efficacy in in vivo models of human gastric carcinoma, highlighting their potential for cancer therapy (Schroeder et al., 2009).
Antidepressant and Nootropic Agents
Azetidinone derivatives have been synthesized and evaluated for their antidepressant activity and nootropic activity, indicating the potential of such compounds in treating depression and enhancing cognitive functions (Thomas et al., 2016).
Imaging and Diagnostic Applications
Azetidine derivatives have been developed as new positron emission tomography (PET) ligands for imaging nicotinic acetylcholine receptors in the brain, offering potential applications in neurological research and diagnosis (Doll et al., 1999).
Agricultural and Environmental Studies
The effect of azetidine 2-carboxylic acid on ion uptake and release in plant roots has been studied, indicating potential applications of related compounds in agricultural research and environmental sciences (Pitman et al., 1977).
properties
IUPAC Name |
N-(2-fluorophenyl)-3-pyridin-3-yloxyazetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FN3O2/c16-13-5-1-2-6-14(13)18-15(20)19-9-12(10-19)21-11-4-3-7-17-8-11/h1-8,12H,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWWBNOGGNYNWRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)NC2=CC=CC=C2F)OC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-3-(pyridin-3-yloxy)azetidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.